Cas no 1184746-03-9 (2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide)

• Product Name: 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide
• CAS No: 1184746-03-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 2167954
• Update Time: 2025-06-15

2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-cyclopropyl-n-pyridin-4-ylmethyl-acetamide
• 2-amino-N-cyclopropyl-N-(pyridin-4-ylmethyl)acetamide
• AM91059
• 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethylacetamide
• 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide

• Inchi： 1S/C11H15N3O/c12-7-11(15)14(10-1-2-10)8-9-3-5-13-6-4-9/h3-6,10H,1-2,7-8,12H2
• InChI Key： RUNHFMDKJITFRT-UHFFFAOYSA-N
• SMILES： O=C(CN)N(CC1C=CN=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Topological Polar Surface Area: 59.2

Additional information on 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide

2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide (CAS No. 1184746-03-9): An Overview of a Promising Compound in Medicinal Chemistry

2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide (CAS No. 1184746-03-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its cyclopropyl and pyridine moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide consists of an acetamide backbone with an amino group, a cyclopropyl ring, and a pyridine ring. The presence of these functional groups contributes to its diverse pharmacological profile, including its ability to interact with various biological targets. Recent studies have highlighted the compound's potential as a modulator of G protein-coupled receptors (GPCRs) and its role in neurodegenerative diseases.

In the context of GPCR modulation, 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide has shown promising results in preclinical studies. GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The compound's ability to modulate specific GPCRs could lead to the development of novel therapeutics for conditions such as Parkinson's disease, Alzheimer's disease, and schizophrenia.

One of the key areas of research involving 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide is its potential as a neuroprotective agent. Studies have demonstrated that the compound can reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative diseases. This neuroprotective effect is attributed to its ability to activate specific signaling pathways that promote cell survival and reduce apoptosis.

Furthermore, 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide has been investigated for its anti-inflammatory properties. Inflammatory responses are often involved in the pathogenesis of various diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to inhibit pro-inflammatory cytokines and reduce inflammation could make it a valuable therapeutic option for these conditions.

The pharmacokinetic properties of 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability and stability in biological systems are particularly noteworthy, as these factors are critical for the successful translation from preclinical to clinical studies.

Clinical trials involving 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific disease indications.

In addition to its therapeutic applications, 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide has also been studied for its use as a tool compound in basic research. Its unique chemical structure and biological activities make it an excellent probe for investigating the mechanisms underlying various cellular processes and signaling pathways. This dual role as both a therapeutic candidate and a research tool underscores its importance in the field of medicinal chemistry.

The future prospects for 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. As our understanding of this compound deepens, it is likely that new avenues for drug development will emerge, leading to innovative treatments for a range of diseases.

In conclusion, 2-Amino-N-cyclopropyl-N-pyridin-4-ylmethyl-acetamide (CAS No. 1184746-03-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development. As research progresses, it is hoped that this compound will contribute to the advancement of therapeutic options for various diseases and improve patient outcomes.